(4-Amino-3-pyridinyl)phenylmethanone oxime

• Molecular Formula: C12H11N3O
• Molecular Weight: 213.23 g/mol
• IUPAC Name: (NE)-N-[(4-aminopyridin-3-yl)-phenylmethylidene]hydroxylamine
• InChI: InChI=1S/C12H11N3O/c13-11-6-7-14-8-10(11)12(15-16)9-4-2-1-3-5-9/h1-8,16H,(H2,13,14)/b15-12+
• InChI Key: PPFBNKWEGZCLQJ-NTCAYCPXSA-N
• Isomeric SMILES: C1=CC=C(C=C1)/C(=N\O)/C2=C(C=CN=C2)N
• SMILES: C1=CC=C(C=C1)C(=NO)C2=C(C=CN=C2)N

Description

(4-Amino-3-pyridinyl)phenylmethanone oxime, also known as APOM or NSC 348884, is a chemical compound that has been studied for its potential applications in scientific research. APOM is a derivative of a pyridinylphenylmethanone and is a potent inhibitor of the enzyme poly(ADP-ribose) polymerase-1 (PARP-1).

Mechanism of Action

(4-Amino-3-pyridinyl)phenylmethanone oxime acts as a potent inhibitor of PARP-1, an enzyme that plays a crucial role in DNA repair and cell survival. By inhibiting PARP-1, (4-Amino-3-pyridinyl)phenylmethanone oxime can induce DNA damage and cell death in cancer cells, while protecting normal cells from the toxic effects of chemotherapy and radiation therapy. Additionally, (4-Amino-3-pyridinyl)phenylmethanone oxime has been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of oxidative stress and inflammation.
Biochemical and Physiological Effects:
(4-Amino-3-pyridinyl)phenylmethanone oxime has been shown to induce DNA damage and cell death in cancer cells, while protecting normal cells from the toxic effects of chemotherapy and radiation therapy. Additionally, (4-Amino-3-pyridinyl)phenylmethanone oxime has been shown to reduce oxidative stress and inflammation in various cell types, including neurons and cardiomyocytes.

Advantages and Limitations for Lab Experiments

One advantage of using (4-Amino-3-pyridinyl)phenylmethanone oxime in lab experiments is its potent inhibitory effect on PARP-1, which allows for the induction of DNA damage and cell death in cancer cells. However, one limitation of using (4-Amino-3-pyridinyl)phenylmethanone oxime is its potential toxicity to normal cells, which may limit its therapeutic potential.

Future Directions

There are several potential future directions for the study of (4-Amino-3-pyridinyl)phenylmethanone oxime. One area of interest is the development of (4-Amino-3-pyridinyl)phenylmethanone oxime derivatives with improved potency and selectivity for PARP-1 inhibition. Additionally, the potential cardioprotective effects of (4-Amino-3-pyridinyl)phenylmethanone oxime could be further explored in animal models of cardiovascular disease. Finally, the role of (4-Amino-3-pyridinyl)phenylmethanone oxime in the regulation of oxidative stress and inflammation could be further elucidated in various cell types and disease models.

Synthesis Methods

The synthesis of (4-Amino-3-pyridinyl)phenylmethanone oxime involves the reaction of 4-amino-3-pyridinylphenylmethanone with hydroxylamine hydrochloride in the presence of sodium acetate. The resulting compound is then purified using column chromatography.

Scientific Research Applications

(4-Amino-3-pyridinyl)phenylmethanone oxime has been studied for its potential applications in various scientific research fields, including cancer research, neurodegenerative diseases, and cardiovascular diseases. In cancer research, (4-Amino-3-pyridinyl)phenylmethanone oxime has shown potential as a sensitizer for chemotherapy and radiation therapy. In neurodegenerative diseases, (4-Amino-3-pyridinyl)phenylmethanone oxime has been studied for its ability to protect neurons from oxidative stress and inflammation. In cardiovascular diseases, (4-Amino-3-pyridinyl)phenylmethanone oxime has been studied for its potential cardioprotective effects.